Cas no 2287267-51-8 (2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 2287267-51-8
• MF: C₁₈H₂₁Cl₂NO₄
• MW: 386.269643545151
• CID: 6296313
• PubChem ID: 137945596
• Update Time: 2025-06-12

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761390
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287267-51-8
• 2-[3-(2,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C18H21Cl2NO4/c1-16(2,3)25-15(24)21-13(14(22)23)18-7-17(8-18,9-18)11-5-4-10(19)6-12(11)20/h4-6,13H,7-9H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： PZBSHQFRHXLBGE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C12CC(C(C(=O)O)NC(=O)OC(C)(C)C)(C1)C2)Cl

Computed Properties

• Exact Mass: 385.0847635g/mol
• Monoisotopic Mass: 385.0847635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No: 2287267-51-8)

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid, identified by its CAS number 2287267-51-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a bicyclo[1.1.1]pentane core and functionalized aromatic groups. The presence of multiple substituents, such as the tert-butoxy carbonyl (Boc) protecting group and a 2,4-dichlorophenyl moiety, contributes to its unique chemical properties and potential biological activities.

The structural design of this compound is particularly noteworthy due to its intricate three-dimensional conformation, which is influenced by the bicyclo[1.1.1]pentane scaffold. This bicyclic system imparts rigidity to the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the Boc-amino group serves as a critical protecting group in peptide synthesis and drug development, ensuring stability during synthetic processes while allowing for selective deprotection when necessary.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The bicyclo[1.1.1]pentane motif is known for its ability to mimic natural products and bioactive scaffolds, making it a valuable component in the development of novel therapeutic agents. The 2,4-dichlorophenyl substituent further enhances the compound's pharmacological potential by introducing electronic and steric effects that can modulate receptor interactions.

In the context of current research, this compound has been explored for its potential applications in the treatment of various diseases. Studies have suggested that molecules containing the bicyclo[1.1.1]pentane core may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. The Boc-amino group also plays a pivotal role in peptidomimetic chemistry, where it facilitates the synthesis of constrained peptides with improved metabolic stability.

The 2,4-dichlorophenyl moiety has been shown to enhance binding affinity in several drug candidates by participating in hydrophobic interactions and π-stacking with biological targets. This feature makes it particularly interesting for designing small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. The combination of these structural elements suggests that 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No: 2287267-51-8) could serve as a versatile intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential to be modified further to develop novel drug candidates. The presence of both the Boc-amino and carboxylic acid functional groups provides multiple points for chemical modification, allowing researchers to tailor properties such as solubility, bioavailability, and target specificity. This flexibility is crucial in modern drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

Recent publications have demonstrated the utility of similar scaffolds in addressing unmet medical needs. For instance, derivatives of bicyclo[1.1.1]pentanes have been investigated for their anti-inflammatory and analgesic properties, leveraging their ability to interact with specific binding sites on target proteins. The structural features of 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No: 2287267-51-8) align well with these findings, suggesting potential therapeutic applications.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the bicyclo[1.1.1]pentane core through intramolecular cyclization reactions, followed by functionalization with the Boc-amino and 2,4-dichlorophenyl groups via nucleophilic substitution or metal-catalyzed coupling reactions. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and characterize intermediates and final products.

In conclusion,2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No: 2287267-51-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities。 Its complex framework offers opportunities for designing innovative therapeutic agents targeting various diseases。 As research continues，this compound may contribute significantly to advancements in drug discovery and development，providing new avenues for treating challenging medical conditions。